Cas no 1780724-28-8 ((3-fluoropyridin-2-yl)methanesulfonyl chloride)

• Product Name: (3-fluoropyridin-2-yl)methanesulfonyl chloride
• CAS No: 1780724-28-8
• MF: C₆H₅ClFNO₂S
• MW: 209.625802755356
• CID: 5841556
• PubChem ID: 84677273
• Update Time: 2024-01-12

(3-fluoropyridin-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanesulfonyl chloride, 3-fluoro-
• (3-fluoropyridin-2-yl)methanesulfonyl chloride
• SCHEMBL23002408
• EN300-1990142
• 1780724-28-8

• Inchi： 1S/C6H5ClFNO2S/c7-12(10,11)4-6-5(8)2-1-3-9-6/h1-3H,4H2
• InChI Key： SCDFBNVVOSPAFS-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=NC=CC=C1F

Computed Properties

• Exact Mass: 208.9713554g/mol
• Monoisotopic Mass: 208.9713554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.546±0.06 g/cm3(Predicted)
• Boiling Point: 287.9±30.0 °C(Predicted)
• pka: -0.33±0.22(Predicted)